(2-Amino-6-methyl-pyrimidin-4-ylsulfanyl)-acetic acid ethyl ester

• Molecular Formula: C9H13N3O2S
• Molecular Weight: 227.29 g/mol
• IUPAC Name: ethyl 2-(2-amino-6-methylpyrimidin-4-yl)sulfanylacetate
• InChI: InChI=1S/C9H13N3O2S/c1-3-14-8(13)5-15-7-4-6(2)11-9(10)12-7/h4H,3,5H2,1-2H3,(H2,10,11,12)
• InChI Key: PZQODSJREVUUEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=NC(=C1)C)N

Description

(2-Amino-6-methyl-pyrimidin-4-ylsulfanyl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C9H13N3O2S and its molecular weight is 227.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium (4.6 g, 0.2 mol) was dissolved in 1 l. abs. EtOH. Ethyl mercaptoacetate (24 g, 0.2 mol) was added and the resultant mixture was stirred 1 hr. at room temperature. The 2-amino-4-chloro-6-methylpyrimidine (0.2 mol) was added and the mixture was heated at reflux for 18 hrs. The reaction mixture was evaporated to a syrupy residue which was portitioned between CHCl3 (1.5 l.) and H2O (100 ml). The CHCl3 phase was dried (MgSO4) and evaporated to give the crude product as an oil, 40.6 g (91%). The straw colored oil crystallized upon standing, m.p. 65°-69°. The analytical sample was obtained by a recrystallization from cyclohexane, 27 g (60%), m.p. 71°-73°.